Cas no 197893-32-6 (4-(aminomethyl)-1,3-thiazol-2-amine)

4-(Aminomethyl)-1,3-thiazol-2-amine is a heterocyclic organic compound featuring a thiazole core substituted with an aminomethyl group at the 4-position and an amino group at the 2-position. This structure imparts significant versatility in synthetic chemistry, particularly as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and biologically active molecules. The presence of both primary amine functionalities enhances its reactivity, enabling facile derivatization through condensation, acylation, or nucleophilic substitution reactions. Its thiazole moiety contributes to enhanced stability and potential bioactivity, making it valuable in drug discovery for targeting antimicrobial, antiviral, or anticancer applications. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions underscore its utility in organic synthesis and medicinal chemistry research.

4-(aminomethyl)-1,3-thiazol-2-amine structure

197893-32-6 structure

Product Name:4-(aminomethyl)-1,3-thiazol-2-amine

CAS No:197893-32-6

MF:C₄H₇N₃S

MW:129.183478593826

CID:117218

PubChem ID:22401521

Update Time:2025-07-02

4-(aminomethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(AMINOMETHYL)-1,3-THIAZOL-2-AMINE
- 4-Thiazolemethanamine,2-amino-
- 2-AMino4-thiazoleMethanaMine
- 4-(aminomethyl)thiazol-2-amine
- 4-Thiazolemethanamine, 2-amino- (9CI)
- AM100468
- SCHEMBL2567076
- FT-0733736
- A880008
- DTXSID20625491
- 4-Thiazolemethanamine, 2-amino-
- AKOS010580172
- (2-Imino-2,3-dihydrothiazol-4-yl)methanamine
- AXYHVVSEWSUNAI-UHFFFAOYSA-N
- CS-0266388
- CHEMBL4587230
- EN300-145686
- BB 0237204
- 4-Thiazolemethanamine,2-amino-(9ci)
- 197893-32-6
- 2-Amino-4-(aminomethyl)thiazole
- DA-08582
- ALBB-030405
- 4-(aminomethyl)-1,3-thiazol-2-amine
- MDL： MFCD08445680
- Inchi： 1S/C4H7N3S/c5-1-3-2-8-4(6)7-3/h2H,1,5H2,(H2,6,7)
- InChI Key： AXYHVVSEWSUNAI-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)CN

Computed Properties

Exact Mass: 129.03621
Monoisotopic Mass: 129.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 77.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.2A^2
XLogP3: -0.5

Experimental Properties

PSA: 64.93

4-(aminomethyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM281253-1g	4-(Aminomethyl)thiazol-2-amine	197893-32-6	95%	1g	$400	2023-01-07
Alichem	A059005541-1g	4-(Aminomethyl)thiazol-2-amine	197893-32-6	95%	1g	$422.65	2023-09-02
Enamine	EN300-145686-0.05g	4-(aminomethyl)-1,3-thiazol-2-amine	197893-32-6		0.05g	$603.0	2023-05-26
Enamine	EN300-145686-0.1g	4-(aminomethyl)-1,3-thiazol-2-amine	197893-32-6		0.1g	$631.0	2023-05-26
Enamine	EN300-145686-0.25g	4-(aminomethyl)-1,3-thiazol-2-amine	197893-32-6		0.25g	$659.0	2023-05-26
Enamine	EN300-145686-0.5g	4-(aminomethyl)-1,3-thiazol-2-amine	197893-32-6		0.5g	$689.0	2023-05-26
Enamine	EN300-145686-1.0g	4-(aminomethyl)-1,3-thiazol-2-amine	197893-32-6		1g	$717.0	2023-05-26
Enamine	EN300-145686-2.5g	4-(aminomethyl)-1,3-thiazol-2-amine	197893-32-6		2.5g	$1491.0	2023-05-26
Enamine	EN300-145686-5.0g	4-(aminomethyl)-1,3-thiazol-2-amine	197893-32-6		5g	$2934.0	2023-05-26
Enamine	EN300-145686-10.0g	4-(aminomethyl)-1,3-thiazol-2-amine	197893-32-6		10g	$5712.0	2023-05-26

4-(aminomethyl)-1,3-thiazol-2-amine Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

197893-32-6 (4-(aminomethyl)-1,3-thiazol-2-amine) Related Products

Recommended suppliers

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent